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Introduction
Lysine-specific demethylase 5B (KDM5B), also known as JARID1B or PLU-1, is a critical

epigenetic modulator belonging to the JmjC domain-containing family of histone demethylases.

[1] As a 2-oxoglutarate (2-OG) and Fe(II)-dependent oxygenase, KDM5B plays a pivotal role in

transcriptional regulation by removing methyl groups from histone H3 lysine 4 (H3K4),

particularly the di- and tri-methylated states (H3K4me2 and H3K4me3).[2] These histone marks

are generally associated with active gene transcription, and their removal by KDM5B is a key

mechanism for gene repression.[1][3]

The KDM5B protein is a large, multi-domain enzyme. Its catalytic activity is primarily mediated

by the Jumonji N (JmjN) and Jumonji C (JmjC) domains. In addition to its catalytic core,

KDM5B contains several other functional domains, including an ARID (AT-rich interactive

domain) for DNA binding and three PHD (Plant Homeodomain) fingers that recognize different

histone methylation states.[1] Notably, the first PHD finger (PHD1) preferentially binds to

unmodified H3K4 (H3K4me0), the product of its own demethylase activity, while the third PHD

finger (PHD3) shows a preference for H3K4me3, its substrate.[1][3] This dual-recognition

capability suggests a sophisticated mechanism for KDM5B's recruitment and retention at target

chromatin loci.

Given its significant role in gene regulation, KDM5B has been implicated in a multitude of

cellular processes, including cell cycle control, differentiation, and genome stability.[4]
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Dysregulation of KDM5B activity is linked to various pathologies, most notably cancer, where it

can act as either an oncogene or a tumor suppressor depending on the cellular context.[1] This

has positioned KDM5B as a compelling target for therapeutic intervention. This technical guide

provides an in-depth overview of the foundational studies of KDM5B's enzymatic activity,

including detailed experimental protocols, quantitative kinetic data, and its involvement in key

signaling pathways.

Quantitative Data on KDM5B Enzymatic Activity
The following tables summarize key quantitative data related to KDM5B's enzymatic activity

and its inhibition.

Substrate
Apparent Michaelis
Constant (Kmapp)

Reference

H3(1-15)K4me3 peptide 0.5 µM [2]

2-oxoglutarate (2OG) 3 µM [5]

Table 1: KDM5B Michaelis-Menten Kinetic Parameters.

Inhibitor IC50 Reference

2,4-pyridinedicarboxylic acid

(2,4-PDCA)
~3 µM [2]

Succinate 62 ± 19 µM [5]

Oxaloacetate 15 ± 10 µM [5]

D-2-hydroxyglutarate (D-2HG) 203 ± 90 µM [5]

L-2-hydroxyglutarate (L-2HG) 150 ± 40 µM [5]

Table 2: In Vitro IC50 Values of KDM5B Inhibitors.

Key Signaling Pathways Involving KDM5B
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KDM5B is integrated into several critical signaling networks that control cell proliferation,

survival, and differentiation. Its enzymatic activity and protein-protein interactions are central to

its regulatory function in these pathways.

KDM5B and the Retinoblastoma (Rb)/E2F Pathway
KDM5B has been identified as a component of the Retinoblastoma (Rb) pathway, which is a

fundamental regulator of the cell cycle. KDM5B contributes to the Rb-mediated repression of

E2F target genes, which are essential for cell cycle progression. By demethylating H3K4me3 at

the promoters of these genes, KDM5B helps to establish a repressive chromatin environment,

thereby inhibiting cell proliferation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Repressive Complex

KDM5B
H3K4me3demethylates

Rb

recruits

E2F1

HDAC

recruits

E2F Target Gene
Promoters

deacetylates
histones

Transcription
(Cell Cycle Progression)

inhibits

H3K4me0

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


KDM5B

PIK3CA Promoter

binds & regulates

p110α

expresses

PI3K

forms

PIP2

phosphorylates

PIP3

AKT

activates

p-AKT
(Active)

Downstream Effectors
(Proliferation, Survival)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Coordinated Enzymatic Activities
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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